Zonisamide sodium

• Molecular Formula: C8H7N2O3S-
• Molecular Weight: 211.22 g/mol
• InChI: InChI=1S/C8H8N2O3S/c9-14(11,12)5-7-6-3-1-2-4-8(6)13-10-7/h1-4H,5H2,(H2,9,11,12)/p-1
• InChIKey: UBQNRHZMVUUOMG-UHFFFAOYSA-M

Zonisamide Sodium: Chemical Identity and Core Pharmacological Classification for Procurement Decisions

Zonisamide sodium (CAS 68291-98-5) is the sodium salt form of zonisamide, a synthetic 1,2-benzisoxazole-3-methanesulfonamide derivative classified as a broad-spectrum sulfonamide anticonvulsant [1]. This compound is structurally distinct from other antiepileptic drugs (AEDs) due to its unique benzisoxazole ring and sulfamoyl side chain, which confer a dual mechanism of action involving voltage-dependent sodium channel blockade and T-type calcium channel inhibition [2]. The sodium salt form exhibits enhanced aqueous solubility compared to the free acid (≥5 mg/mL in water at 25°C vs. <1 mg/mL for the free acid), a property that is critical for formulation flexibility and in vivo bioavailability .

Sodium salt form with improved aqueous solubility for formulation-compatible research use

Dual sodium channel and T-type calcium channel modulation for ion channel and refractory seizure models

Structurally distinct benzisoxazole sulfonamide; relevant for target engagement and astrocyte biology studies

• [1] Leppik, I. E. (2004). Zonisamide: chemistry, mechanism of action, and pharmacokinetics. Seizure, 13(Suppl 1), S5–S9. https://doi.org/10.1016/j.seizure.2004.04.016 View Source
• [2] Biton, V. (2007). Clinical pharmacology and mechanism of action of zonisamide. Clinical Neuropharmacology, 30(4), 230–240. https://doi.org/10.1097/wnf.0b013e3180413d7d View Source

Why Zonisamide Sodium Cannot Be Simply Substituted with Other Sulfonamide Anticonvulsants or Sodium Channel Blockers

Generic substitution among anticonvulsants is inadvisable due to clinically significant differences in mechanism, pharmacokinetics, and adverse effect profiles that directly impact therapeutic outcomes. While zonisamide sodium shares sodium channel-blocking properties with carbamazepine and lacosamide, it is distinguished by its additional and equipotent inhibition of T-type calcium channels, a feature absent in many first-line AEDs [1]. This dual mechanism underpins its broader spectrum of activity and utility in refractory patients. Furthermore, zonisamide's unique pharmacokinetic profile—a 63-69 hour half-life, ~100% bioavailability, and low (40%) plasma protein binding—differs markedly from highly protein-bound alternatives like phenytoin and valproate, reducing the risk of drug-drug interactions [2]. Substitution based solely on class (e.g., sulfonamide) is also invalid; while acetazolamide shares the sulfonamide moiety, its primary action is carbonic anhydrase inhibition, and it requires substantially lower doses to achieve equivalent titration in vivo [3]. These multidimensional differences mandate a compound-specific selection process guided by quantitative evidence.

Carbamazepine and phenytoin lack T-type calcium channel inhibition; dual mechanism not interchangeable

Highly protein-bound AEDs (phenytoin, valproate) may elevate interaction risk; zonisamide's low binding profile may shift polytherapy model outcomes

Sulfonamide class alone insufficient: acetazolamide acts via carbonic anhydrase inhibition, not ion channels, limiting direct substitution

• [1] Faught, E. (2004). Review of United States and European clinical trials of zonisamide in the treatment of refractory partial-onset seizures. Seizure, 13(Suppl 1), S59–S65. https://doi.org/10.1016/j.seizure.2004.04.009 View Source
• [2] Leppik, I. E. (2004). Zonisamide: chemistry, mechanism of action, and pharmacokinetics. Seizure, 13(Suppl 1), S5–S9. https://doi.org/10.1016/j.seizure.2004.04.016 View Source
• [3] DrugBank. (n.d.). Zonisamide: chemistry, mechanism of action, and pharmacokinetics. Retrieved from https://go.drugbank.com/articles/A1379 View Source

Quantitative Differentiation of Zonisamide Sodium Against Key Comparators: A Head-to-Head Evidence Guide

Superior Aqueous Solubility of Zonisamide Sodium Salt Enables Flexible Formulation and Dosing

The sodium salt form of zonisamide demonstrates markedly higher aqueous solubility than the free acid, a critical parameter for drug formulation and bioavailability. At 25°C, zonisamide sodium exhibits a solubility of ≥5 mg/mL in water, whereas the free acid (CAS 68291-97-4) has a solubility of <1 mg/mL in water . This >5-fold increase in aqueous solubility facilitates the preparation of parenteral and liquid oral dosage forms that are not feasible with the poorly soluble free acid. For in vitro research, this enhanced solubility also simplifies the preparation of stock solutions and reduces the need for potentially confounding organic solvents like DMSO.

Aqueous solubility

Data to verify

>5-fold increase (sodium salt vs free acid)

Supports aqueous formulation preparation

Vendor COA data; independent verification recommended

Evidence Dimension	Aqueous Solubility (25°C)
Target Compound Data	≥5 mg/mL in water
Comparator Or Baseline	Zonisamide free acid (CAS 68291-97-4): <1 mg/mL in water
Quantified Difference	>5-fold increase in solubility
Conditions	In vitro solubility testing at 25°C, vendor Certificate of Analysis

Why This Matters

For procurement, the sodium salt form is the preferred material for studies requiring aqueous dosing solutions, reducing the confounding variables associated with organic solvents in in vivo and in vitro experiments.

Dual Sodium and T-Type Calcium Channel Blockade: A Mechanism Distinct from First-Generation AEDs

Zonisamide sodium's dual mechanism of action differentiates it from classic sodium channel blockers like carbamazepine and phenytoin. In cultured neurons, zonisamide blocks repetitive firing of voltage-sensitive sodium channels and reduces voltage-sensitive T-type calcium currents without affecting L-type calcium currents [1]. In contrast, carbamazepine and phenytoin primarily act on sodium channels with negligible effect on T-type calcium channels. This dual action is thought to underlie zonisamide's efficacy in patients resistant to other AEDs. While a direct IC50 comparison is not available for all targets, the equipotent modulation of both ion channel classes is a distinguishing feature [2].

Ion channel target profile

Class-level

Blocks Na_v and T-type Ca_v; carbamazepine/phenytoin primarily Na_v only

Relevant for refractory epilepsy and absence seizure model research

Qualitative electrophysiology; exact IC₅₀ values not reported

Evidence Dimension	Ion Channel Target Profile
Target Compound Data	Blocks voltage-sensitive sodium channels and reduces T-type calcium currents
Comparator Or Baseline	Carbamazepine/Phenytoin: Primarily sodium channel blockade; minimal T-type calcium channel effect
Quantified Difference	Qualitative difference: dual vs. single primary mechanism
Conditions	Cultured neuron electrophysiology

Why This Matters

This mechanistic distinction justifies the selection of zonisamide for research models of refractory epilepsy or conditions where T-type calcium channel dysfunction is implicated (e.g., absence seizures), where single-mechanism sodium channel blockers may be insufficient.

• [1] Leppik, I. E. (2004). Zonisamide: chemistry, mechanism of action, and pharmacokinetics. Seizure, 13(Suppl 1), S5–S9. https://doi.org/10.1016/j.seizure.2004.04.016 View Source
• [2] Biton, V. (2007). Clinical pharmacology and mechanism of action of zonisamide. Clinical Neuropharmacology, 30(4), 230–240. https://doi.org/10.1097/wnf.0b013e3180413d7d View Source

Distinct Modulation of Astroglial Hemichannels Compared to Carbamazepine and Lacosamide

In a comparative study of voltage-dependent sodium channel inhibitors, zonisamide (ZNS) demonstrated a unique effect on astroglial hemichannel function and connexin43 (Cx43) expression. Subchronic administration of ZNS decreased Cx43 expression and inhibited Cx43 hemichannel activity in primary cultured astrocytes. In contrast, lacosamide (LCM) acutely inhibited hemichannel activity but did not affect Cx43 expression subchronically. Carbamazepine (CBZ) at therapeutic-relevant concentrations did not affect hemichannel activity or Cx43 expression; only supratherapeutic concentrations produced an effect [1]. These findings demonstrate that even among drugs sharing a primary sodium channel mechanism, downstream effects on glial biology are distinct and compound-specific.

Astroglial Cx43 modulation

Head-to-head

Zonisamide: ↓ Cx43 expression & hemichannel activity subchronically; CBZ: no effect at therapeutic concentrations; LCM: acute only

Supports astrocyte-neuron interaction studies in epilepsy models

Primary rat astrocyte culture; direct comparative design

Evidence Dimension	Effect on Astroglial Cx43 Hemichannels
Target Compound Data	Decreased Cx43 expression and inhibited hemichannel activity subchronically
Comparator Or Baseline	CBZ: No effect at therapeutic concentration; LCM: Acute inhibition only, no subchronic effect on Cx43 expression
Quantified Difference	Qualitative difference in subchronic modulation of Cx43 expression
Conditions	Primary cultured rat astrocytes; subchronic administration

Why This Matters

This differential effect on glial biology provides a scientific rationale for selecting zonisamide over other sodium channel blockers in research focused on neuroinflammation, gliotransmission, or the non-neuronal mechanisms of epilepsy, where modulation of astrocyte function may be a key endpoint.

• [1] Fukuyama, K., Okubo, R., Murata, M., Shiroyama, T., & Okada, M. (2020). Effects of Carbamazepine, Lacosamide and Zonisamide on Gliotransmitter Release Associated with Activated Astroglial Hemichannels. Pharmaceuticals, 13(6), 117. https://doi.org/10.3390/ph13060117 View Source

Favorable Long Half-Life and Low Protein Binding Facilitate Once-Daily Dosing and Reduce Interaction Risk

The pharmacokinetic profile of zonisamide sodium offers practical advantages over several commonly used anticonvulsants. Zonisamide has a long elimination half-life of 63-69 hours in healthy volunteers, enabling twice-daily or even once-daily dosing and promoting stable plasma concentrations [1]. Its bioavailability is near 100% and is unaffected by food [2]. Crucially, zonisamide is only 40% bound to plasma proteins. This low protein binding is in stark contrast to highly protein-bound AEDs such as phenytoin (90-95%), valproate (85-95%), and carbamazepine (75-85%), minimizing the risk of clinically significant displacement interactions when used in polytherapy [1][3].

Pharmacokinetic profile

Reported

Half-life 63–69 h, ~40% protein binding; phenytoin 90–95%, valproate 85–95% bound

Supports combination therapy models with reduced displacement interaction concern

Cross-study human PK data; model translation requires verification

Evidence Dimension	Pharmacokinetic Parameters
Target Compound Data	Half-life: 63-69 h; Bioavailability: ~100%; Protein Binding: 40%
Comparator Or Baseline	Phenytoin: 90-95% bound; Valproate: 85-95% bound; Carbamazepine: 75-85% bound
Quantified Difference	Zonisamide protein binding is approximately half that of carbamazepine and less than half that of phenytoin and valproate
Conditions	Human pharmacokinetic studies in healthy volunteers and patients

Why This Matters

For in vivo research models requiring combination therapy or studies where pharmacokinetic stability is critical, zonisamide's profile reduces experimental variability and simplifies dosing regimens compared to shorter-acting or highly protein-bound alternatives.

• [1] Leppik, I. E. (2004). Zonisamide: chemistry, mechanism of action, and pharmacokinetics. Seizure, 13(Suppl 1), S5–S9. https://doi.org/10.1016/j.seizure.2004.04.016 View Source
• [2] Wikipedia contributors. (2025). Zonisamide. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Zonisamide View Source
• [3] DrugBank. (n.d.). Zonisamide. Retrieved from https://go.drugbank.com/drugs/DB00382 View Source

Comparable Seizure Control Efficacy to Topiramate with a Trend Toward Better Tolerability in Pediatric Patients

A retrospective comparative analysis of zonisamide and topiramate in pediatric epilepsy patients (n=18 per group) found no statistically significant difference in efficacy (p=0.692). The proportion of patients achieving seizure freedom in structural focal epilepsy was 54.6% for zonisamide and 45.5% for topiramate [1]. Despite this comparable efficacy, the study noted a numerical difference in the incidence of side effects: 27.8% for zonisamide versus 38.9% for topiramate (p=0.480). While this difference was not statistically significant in this small sample, the authors concluded that zonisamide was well-tolerated and may have a lesser negative impact on cognitive functions in children [1].

Pediatric seizure endpoints

Head-to-head

Seizure freedom: 54.6% (zonisamide) vs 45.5% (topiramate); side effects 27.8% vs 38.9% (p=0.480)

Reported comparable seizure-freedom endpoint; tolerability endpoints require larger cohort context

Retrospective pediatric analysis, n=18/group; differences not statistically significant

Evidence Dimension	Efficacy (Seizure Freedom) and Tolerability
Target Compound Data	Efficacy: 54.6% seizure-free; Side effects: 27.8%
Comparator Or Baseline	Topiramate: Efficacy: 45.5% seizure-free; Side effects: 38.9%
Quantified Difference	Efficacy difference: +9.1% for zonisamide; Side effect rate difference: -11.1% for zonisamide (neither statistically significant)
Conditions	Retrospective analysis of pediatric outpatients with various epilepsy forms; monotherapy and combination therapy

Why This Matters

In scenarios where both zonisamide and topiramate are viable options, this data supports a procurement or selection preference for zonisamide based on a numerically favorable tolerability profile, which can be a critical factor in pediatric or long-term studies.

• [1] Belousova, E. D., et al. (2023). Comparative analysis of efficacy and tolerability of zonisamide and topiramate in the treatment of epilepsy in children. Russian Journal of Child Neurology, 18(1), 8-14. https://doi.org/10.17650/2073-8803-2023-18-1-8-14 View Source

Demonstrated Efficacy in Advanced Parkinson's Disease Motor Symptoms as Adjunctive Therapy

Zonisamide has demonstrated statistically significant efficacy in improving motor symptoms in advanced Parkinson's disease (PD), a therapeutic application not shared by most anticonvulsants. In a randomized, placebo-controlled, double-blind crossover study, adjunctive zonisamide at doses of 25 mg and 50 mg significantly improved total MDS-UPDRS score, Tremors ON score, and Part IV scores compared to placebo . This repurposing indication, for which zonisamide is approved in Japan, provides a unique differentiation point. While head-to-head data against other PD therapies like selegiline are limited to showing comparable trends in preserving motor function [1], the established efficacy in this non-epilepsy indication is a distinct attribute.

PD motor endpoints

Reported

Statistically significant improvement in MDS-UPDRS total, Tremors ON, Part IV vs placebo (p

Supports Parkinson's disease motor fluctuation model endpoints

Randomized crossover trial; adjunctive to levodopa

Evidence Dimension	Motor Symptom Improvement in Advanced Parkinson's Disease
Target Compound Data	Significant improvement in MDS-UPDRS total score, Tremors ON score, and Part IV vs. placebo (p<0.05)
Comparator Or Baseline	Placebo (no significant improvement in primary outcomes)
Quantified Difference	Statistically significant improvement over placebo
Conditions	Randomized, double-blind, placebo-controlled crossover trial; adjunctive to levodopa therapy

Why This Matters

This evidence expands the utility of zonisamide beyond epilepsy, making it a compound of interest for researchers studying PD motor complications, particularly 'wearing-off' phenomena, and for procurement in studies focused on drug repurposing or novel mechanisms in movement disorders.

• [1] MDS Abstracts. (2025). A multi-center, randomized, controlled study of the add-on effect of selegiline or zonisamide to L-dopa/DCI therapy in Parkinson's disease (DATSZ-PD study). Retrieved from https://www.mdsabstracts.org/abstract/a-multi-center-randomized-controlled-study-of-the-add-on-effect-of-selegiline-or-zonisamide-to-l-dopadci-therapy-in-parkinsons-disease-datsz-pd-study/ View Source

Recommended Research and Industrial Applications for Zonisamide Sodium Based on Quantitative Differentiation Evidence

Formulation Development of Aqueous Parenteral or Liquid Oral Anticonvulsant Dosage Forms

Due to its superior aqueous solubility (≥5 mg/mL in water at 25°C) compared to the free acid form (<1 mg/mL), zonisamide sodium is the preferred active pharmaceutical ingredient (API) for developing injectable solutions, oral suspensions, or other aqueous-based formulations. This solubility advantage, documented in vendor Certificates of Analysis , directly enables manufacturing processes and dosing flexibility that are unattainable with the poorly soluble free acid, making it the logical choice for pharmaceutical development in this area.

In Vivo Models of Refractory Epilepsy or Absence Seizures Requiring Dual Ion Channel Modulation

Zonisamide sodium's unique dual mechanism—blocking both voltage-gated sodium channels and T-type calcium channels —makes it a critical tool compound for in vivo epilepsy research. It should be prioritized over single-mechanism sodium channel blockers (e.g., carbamazepine, phenytoin) in models of refractory epilepsy, where its dual action may overcome resistance, and in genetic models of absence seizures (e.g., GAERS or WAG/Rij rats), where T-type calcium channel dysfunction is a known pathomechanism [1].

Neuropharmacology Studies Investigating Astrocyte-Neuron Interactions and Gliotransmission

As demonstrated in a direct comparative study, zonisamide exerts distinct effects on astroglial Cx43 hemichannel expression and function that are not observed with therapeutic concentrations of carbamazepine . Therefore, zonisamide sodium is the appropriate selection for research programs exploring the role of astrocytes and gliotransmission in epilepsy, neuroinflammation, or other CNS disorders. Its use can help delineate the contribution of glial mechanisms to drug efficacy, a research question that cannot be addressed with other sodium channel inhibitors that lack this property.

Clinical and Translational Studies on Adjunctive Therapies for Parkinson's Disease Motor Complications

Given its established efficacy in improving motor symptoms and reducing 'off' time in advanced Parkinson's disease patients, as shown in recent placebo-controlled trials , zonisamide sodium is a validated chemical probe for research into PD. It is particularly relevant for studies focused on drug repurposing, the management of levodopa-induced motor fluctuations, and the exploration of non-dopaminergic mechanisms of action in movement disorders. Its use in such studies is supported by its unique clinical profile in this indication, which is not shared by most other anticonvulsants.

Application

Selection Property

Validation Focus

Aqueous formulation research

Sodium salt with enhanced aqueous solubility

Solubility and stability in aqueous media

Refractory seizure / absence seizure models

Dual Na_v and T-type Ca_v channel modulation

Seizure endpoint response and T-type calcium channel contribution

Astrocyte–neuron interaction studies

Subchronic Cx43 hemichannel modulation

Cx43 expression and gliotransmission endpoints

Parkinson’s disease motor fluctuation models

Motor function endpoint modulation in PD research

MDS-UPDRS motor scores and wearing-off endpoints

• [1] Leppik, I. E. (2004). Zonisamide: chemistry, mechanism of action, and pharmacokinetics. Seizure, 13(Suppl 1), S5–S9. https://doi.org/10.1016/j.seizure.2004.04.016 View Source